Cas no 2060020-16-6 (3-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}-1H-1,2,4-triazole-5-carboxylic acid)

• Product Name: 3-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}-1H-1,2,4-triazole-5-carboxylic acid
• CAS No: 2060020-16-6
• MF: C₁₂H₁₈N₄O₄
• MW: 282.295722484589
• MDL: MFCD30488855
• CID: 5212368
• PubChem ID: 131511659
• Update Time: 2025-06-08

3-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}-1H-1,2,4-triazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-[1-[(2-Methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]-1H-1,2,4-triazole-3-carboxylic acid
• 3-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}-1H-1,2,4-triazole-5-carboxylic acid

• MDL： MFCD30488855
• Inchi： 1S/C12H18N4O4/c1-12(2,3)20-11(19)16-5-4-7(6-16)8-13-9(10(17)18)15-14-8/h7H,4-6H2,1-3H3,(H,17,18)(H,13,14,15)
• InChI Key： TVUHMIWSOHONAB-UHFFFAOYSA-N
• SMILES： N1C(C(O)=O)=NC(C2CCN(C(OC(C)(C)C)=O)C2)=N1

Additional information on 3-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}-1H-1,2,4-triazole-5-carboxylic acid

Recent Advances in the Study of 3-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}-1H-1,2,4-triazole-5-carboxylic acid (CAS: 2060020-16-6)

The compound 3-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}-1H-1,2,4-triazole-5-carboxylic acid (CAS: 2060020-16-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazole and pyrrolidine scaffold, has shown promising potential as a key intermediate in the synthesis of novel bioactive compounds. Recent studies have focused on its applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, where researchers explored the use of this compound as a building block for the synthesis of small-molecule inhibitors targeting the NLRP3 inflammasome. The study demonstrated that derivatives of 3-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}-1H-1,2,4-triazole-5-carboxylic acid exhibited potent inhibitory activity, with IC50 values in the low micromolar range. This suggests its potential utility in treating inflammatory diseases such as rheumatoid arthritis and Alzheimer's disease.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, which highlighted the compound's role in the development of antiviral agents. The researchers synthesized a series of analogs and evaluated their efficacy against SARS-CoV-2. The results indicated that certain derivatives could effectively inhibit viral replication by targeting the viral main protease (Mpro), a critical enzyme for viral replication. This finding opens new avenues for the design of broad-spectrum antiviral drugs.

In addition to its therapeutic applications, recent synthetic chemistry studies have focused on optimizing the production process of 3-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}-1H-1,2,4-triazole-5-carboxylic acid. A 2023 study in Organic Process Research & Development described a scalable and cost-effective synthetic route, which significantly improved the yield and purity of the compound. This advancement is expected to facilitate its broader use in both academic and industrial research settings.

Looking ahead, the versatility of 3-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}-1H-1,2,4-triazole-5-carboxylic acid as a synthetic intermediate and its demonstrated bioactivity make it a valuable candidate for further exploration. Future research directions may include the development of more potent derivatives, detailed mechanistic studies, and preclinical evaluations to assess its therapeutic potential. The ongoing interest in this compound underscores its importance in advancing chemical biology and drug discovery.